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Compound of Interest

Compound Name: Flecainide-d3

Cat. No.: B565084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Flecainide-d3 is the deuterated form of Flecainide, a Class Ic antiarrhythmic agent. The stable

isotope labeling of Flecainide-d3 makes it an invaluable tool in clinical and research settings,

primarily as an internal standard for the quantitative analysis of Flecainide in biological

samples. This guide provides an overview of its commercial availability and a detailed look into

its application in bioanalytical methodologies.

Commercial Availability and Suppliers
Flecainide-d3 is available from several specialized chemical suppliers for research purposes.

The product is typically sold in small quantities and its use is restricted to laboratory research,

not for diagnostic or therapeutic purposes.[1][2] Key details from prominent suppliers are

summarized below.
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Supplier
Product/Catalo
g No.

Purity/Form
Available
Quantities

CAS Number

Santa Cruz

Biotechnology
sc-219515 Solid Not specified 127413-31-4

MedChemExpres

s
HY-W010950S Solid 1 mg, 10 mg 127413-31-4

Cayman

Chemical
15535 Solid

100 µg, 500 µg,

1 mg
127413-31-4

Toronto

Research

Chemicals

F429252 Solid
1 mg, 5 mg, 10

mg
127413-31-4

Note: Availability and product specifications are subject to change. Please refer to the

supplier's Certificate of Analysis for lot-specific data.

Experimental Protocol: Quantification of Flecainide
in Human Plasma via UPLC-MS/MS
The most common application of Flecainide-d3 is as an internal standard (IS) in bioanalytical

methods to ensure the accuracy and reproducibility of Flecainide quantification. Below is a

detailed protocol adapted from validated methodologies for the determination of Flecainide in

human plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS).[3]

1. Materials and Reagents:

Flecainide (analyte) reference standard

Flecainide-d3 (internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade
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Formic acid, LC-MS grade

Human plasma (with K2EDTA as anticoagulant)

Ultrapure water

2. Preparation of Solutions:

Stock Solutions (1 mg/mL): Separately weigh and dissolve Flecainide and Flecainide-d3 in

methanol to obtain 1 mg/mL stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of Flecainide by

serially diluting the stock solution with a 50:50 methanol/water mixture.

Internal Standard Working Solution (e.g., 50 ng/mL): Dilute the Flecainide-d3 stock solution

with the same diluent to a final concentration suitable for spiking into plasma samples.

3. Sample Preparation (Protein Precipitation):

Pipette 100 µL of human plasma (blank, calibration standard, or unknown sample) into a 1.5

mL microcentrifuge tube.

Add 20 µL of the Flecainide-d3 internal standard working solution to each tube (except for

the blank matrix).

Vortex briefly to mix.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Inject an aliquot (e.g., 5 µL) of the supernatant directly into the UPLC-MS/MS system.

4. UPLC-MS/MS Instrumental Conditions:
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Chromatographic Column: A C18 column (e.g., Acquity UPLC BEH C18, 2.1 × 100 mm, 1.7

µm) is commonly used.[3]

Mobile Phase: An isocratic elution with a mixture of methanol and 0.1% formic acid in water

(e.g., 45:55 v/v) is effective.[3]

Flow Rate: 0.25 mL/min.

Column Temperature: 40 °C.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used to detect specific ion transitions.

Flecainide: m/z 415.4 → 301.1

Flecainide-d3: m/z 418.4 → 304.1 (Note: A d4-labeled standard transition of m/z 419.4 →

305.1 has also been reported and is effective).

5. Data Analysis and Quantification:

A calibration curve is constructed by plotting the peak area ratio of Flecainide to Flecainide-
d3 against the nominal concentration of the calibration standards.

A linear regression model is then used to determine the concentration of Flecainide in the

unknown samples based on their measured peak area ratios. The typical linear range for

such an assay is from 2.5 to 1000 ng/mL.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of the

components in the bioanalytical method.
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Sample Preparation

Instrumental Analysis

1. Pipette 100 µL Plasma

2. Add 20 µL Flecainide-d3 (IS)

3. Add 300 µL Acetonitrile

4. Vortex & Centrifuge

5. Collect Supernatant

6. Inject into UPLC-MS/MS

Inject

7. Data Acquisition (MRM)

8. Quantify Result

Click to download full resolution via product page

UPLC-MS/MS sample preparation and analysis workflow.
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Flecainide (Analyte)

UPLC-MS/MS System

Flecainide-d3 (Internal Standard)

Accurate Concentration

Corrects for variability

Human Plasma (Matrix)

Introduces variability

Provides Area Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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